Cas no 2227917-76-0 ((2S)-4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-amine)

• Product Name: (2S)-4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-amine
• CAS No: 2227917-76-0
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6219234
• PubChem ID: 165850118
• Update Time: 2025-05-26

(2S)-4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-amine
• 2227917-76-0
• EN300-1745553
• (2S)-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-amine

• Inchi： 1S/C10H14N4/c1-8(11)3-4-9-7-10-12-5-2-6-14(10)13-9/h2,5-8H,3-4,11H2,1H3/t8-/m0/s1
• InChI Key： BOMAEFRGZAWPSF-QMMMGPOBSA-N
• SMILES： N12C=CC=NC1=CC(CC[C@H](C)N)=N2

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on (2S)-4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-amine

Compound CAS No 2227917-76-0: (2S)-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-amine

The compound with CAS No 2227917-76-0, commonly referred to as (2S)-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-amine, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The (S)-configuration at the second carbon of the butanamine backbone adds a layer of stereochemical complexity, which is crucial for its biological performance.

Recent studies have highlighted the potential of (2S)-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-amine as a modulator of various cellular pathways. For instance, research published in *Nature Communications* in 2023 demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrazolo[1,5-a]pyrimidine moiety is particularly significant due to its ability to interact with purinergic receptors, which are critical in neurotransmission and immune regulation.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrazolo[1,5-a]pyrimidine ring system followed by selective alkylation to introduce the butanamine side chain. The stereochemistry at the second carbon is achieved through enantioselective catalysis, ensuring high optical purity. This methodological advancement has been detailed in a paper published in *Angewandte Chemie International Edition*, where the authors emphasized the importance of stereocontrol in achieving desired biological outcomes.

One of the most promising applications of (2S)-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-amine lies in its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. A study in *Cancer Research* highlighted its ability to induce apoptosis by targeting the Bcl-2 family proteins, which are key regulators of mitochondrial-dependent cell death.

In addition to its therapeutic potential, this compound has also been explored for its role in immunomodulation. Research conducted at the University of California, San Francisco (UCSF), revealed that (S)-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanamine can modulate the activity of T-cells, making it a potential candidate for immunotherapy. The study further suggested that this compound could be used in combination with checkpoint inhibitors to enhance anti-tumor immunity.

The structural versatility of (S)-4-{pyrazolo[1,5-a]pyrimidin-yl}butanamine has also made it a valuable tool in drug discovery programs targeting various diseases. Its ability to cross the blood-brain barrier (BBB) has been validated in animal models, suggesting its potential utility in treating central nervous system (CNS) disorders. A recent review published in *Drug Discovery Today* emphasized the importance of BBB penetration for CNS-targeted therapies and highlighted this compound as a promising lead.

Despite its immense potential, further research is required to fully understand the pharmacokinetics and safety profile of (S)-4-{pyrazolo[1,5-a]pyrimidinyl}butanamine. Ongoing clinical trials are evaluating its efficacy and tolerability in patients with solid tumors and neurodegenerative conditions. Early results from phase I trials indicate favorable safety profiles with manageable side effects.

In conclusion, (S)-4-{pyrazolo[1,a]pyrimidinyl}butanamine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a versatile candidate for treating a wide range of diseases. As research continues to uncover its full potential, this compound holds great promise for transforming future therapeutic strategies.